Cas no 1443352-41-7 (1-butoxy-4-chloro-2-prop-2-enylbenzene)

• Product Name: 1-butoxy-4-chloro-2-prop-2-enylbenzene
• CAS No: 1443352-41-7
• MF: C₁₃H₁₇ClO
• MW: 224.726483106613
• MDL: MFCD14582754
• CID: 5170426
• Update Time: 2026-03-04

1-butoxy-4-chloro-2-prop-2-enylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-butoxy-4-chloro-2-prop-2-enylbenzene

• MDL： MFCD14582754
• Inchi： 1S/C13H17ClO/c1-3-5-9-15-13-8-7-12(14)10-11(13)6-4-2/h4,7-8,10H,2-3,5-6,9H2,1H3
• InChI Key： HANRMOHZLSZBEP-UHFFFAOYSA-N
• SMILES： C1(OCCCC)=CC=C(Cl)C=C1CC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Additional information on 1-butoxy-4-chloro-2-prop-2-enylbenzene

1-Butoxy-4-chloro-2-prop-2-enylbenzene: A Comprehensive Overview

The compound 1-butoxy-4-chloro-2-prop-2-enylbenzene, identified by the CAS number 1443352-41-7, is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of aromatic ethers, characterized by its benzene ring substituted with a butoxy group, a chlorine atom, and a propenyl group. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 1-butoxy-4-chloro-2-prop-2-enylbenzene in various fields, including material science and pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of advanced materials, such as high-performance polymers and nanomaterials. The presence of the propenyl group allows for facile polymerization under specific conditions, leading to materials with enhanced mechanical and thermal properties. This has been particularly useful in the development of lightweight composites for aerospace and automotive industries.

In the pharmaceutical sector, 1-butoxy-4-chloro-2-prop-2-enylbenzene has shown promise as an intermediate in drug synthesis. Its ability to undergo various nucleophilic substitutions and electrophilic aromatic substitutions makes it versatile in constructing complex molecular frameworks. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant activities, opening new avenues for drug discovery.

The synthesis of 1-butoxy-4-chloro-2-prop-2-enylbenzene typically involves multi-step reactions, often starting from chlorobenzene derivatives. Modern methodologies have focused on optimizing reaction conditions to improve yield and reduce environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high purity levels.

From an environmental standpoint, understanding the degradation pathways of 1-butoxy-4-chloro-2-prop-2-enylbenzene is crucial for assessing its ecological impact. Recent research has revealed that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less hazardous byproducts. This information is vital for industries handling this compound to implement effective waste management strategies.

In conclusion, 1-butoxy-4-chloro-2-prop-2-enylbenzene is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new properties and applications, this compound is poised to play an even more significant role in advancing technological and medical innovations.